Cas no 2228636-56-2 (tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate
• CAS No: 2228636-56-2
• MF: C₁₃H₁₇F₂NO₄
• MW: 289.275191068649
• CID: 6190256
• PubChem ID: 165714416
• Update Time: 2025-07-20

tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate
• 2228636-56-2
• tert-butyl N-[2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenyl]carbamate
• EN300-1876086

• Inchi： 1S/C13H17F2NO4/c1-13(2,3)20-12(19)16-9-5-4-7(17)6-8(9)10(18)11(14)15/h4-6,10-11,17-18H,1-3H3,(H,16,19)
• InChI Key： MKPXIPAYWJAYFG-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1NC(=O)OC(C)(C)C)O)O)F

Computed Properties

• Exact Mass: 289.11256435g/mol
• Monoisotopic Mass: 289.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate

Introduction to Tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate (CAS No. 2228636-56-2)

Tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate, with the CAS number 2228636-56-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of tert-butyl and hydroxy groups, contribute to its distinctive chemical properties and biological interactions.

The molecular structure of Tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate encompasses several key functional groups that are critical for its biological activity. The tert-butyl group provides steric hindrance, which can influence the compound's solubility and interaction with biological targets. Additionally, the hydroxy and difluoro substituents introduce hydrophilic and lipophilic characteristics, respectively, enhancing its potential for membrane penetration and target binding. These structural elements collectively contribute to the compound's multifaceted biological profile.

In recent years, there has been a growing interest in carbamate-based compounds due to their versatility in drug design. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The specific arrangement of atoms in Tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate makes it a promising candidate for further exploration in medicinal chemistry. Researchers have been investigating its potential applications in treating a range of diseases, including inflammatory conditions and neurological disorders.

The synthesis of Tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate involves a series of carefully orchestrated chemical reactions. The process typically begins with the preparation of key intermediates, such as 2,2-difluoro-1-hydroxyethylamine and 4-hydroxyphenylcarbamic acid tert-butyl ester. These intermediates are then coupled using appropriate coupling agents to form the final product. The synthesis requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor the reaction progress and verify the structure of the compound.

The pharmacological properties of Tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate have been extensively studied in vitro and in vivo. Initial studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in the inflammatory response. Additionally, preclinical trials have shown promising results in terms of its neuroprotective effects. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of Tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate is thought to involve multiple pathways. One proposed mechanism is its interaction with cyclooxygenase (COX) enzymes, which play a crucial role in prostaglandin synthesis during inflammation. By inhibiting COX enzymes, the compound may reduce inflammation and alleviate associated symptoms. Another potential mechanism involves its interaction with neurotransmitter receptors in the brain, which could explain its neuroprotective effects.

In addition to its therapeutic potential, Tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate has also been explored for its role in drug delivery systems. The compound's unique structural features make it suitable for formulation into various delivery vehicles such as nanoparticles and liposomes. These formulations can enhance drug bioavailability and target specificity, improving therapeutic outcomes.

The future prospects for Tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate are promising. Ongoing research aims to optimize its synthesis for large-scale production and to further elucidate its pharmacological mechanisms. Clinical trials are being planned to evaluate its efficacy and safety in human patients. Collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this novel compound closer to clinical use.

In conclusion, Tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-4-hydroxyphenylcarbamate (CAS No. 2228636-56-2) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile tool for drug discovery and development. With continued research and development efforts, this compound is poised to make a meaningful impact on human health.